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Compound of Interest

Compound Name:
L-Cysteinesulfinic Acid

Monohydrate

Cat. No.: B1357177 Get Quote

Essential Safety and Handling Guide for L-
Cysteinesulfinic Acid Monohydrate
This guide provides crucial safety, handling, and disposal protocols for L-Cysteinesulfinic
Acid Monohydrate, designed for researchers, scientists, and drug development professionals.

Adherence to these procedures is vital for ensuring laboratory safety and procedural integrity.

Hazard Identification and Classification
L-Cysteinesulfinic Acid Monohydrate is classified as a hazardous substance that requires

careful handling. According to the Globally Harmonized System (GHS), its primary hazards

include skin irritation, serious eye irritation, and potential respiratory irritation.
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Hazard Category GHS Classification Hazard Statement GHS Pictogram

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.[1]
alt text

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation.[1]
alt text

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation.[1]
alt text

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure when handling this

compound, particularly in its powdered form.[2] All PPE should be inspected before use.[3]
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Protection Type Required PPE
Specifications & Best
Practices

Eye & Face Protection
Chemical Safety Goggles or a

Face Shield.[2][4][5]

Use splash-proof chemical

goggles to protect against dust

particles and potential

splashes.[2][4] A face shield

should be used in addition to

goggles where the risk of

splashing is high.[5]

Hand Protection Chemically resistant gloves.

Nitrile or butyl rubber gloves

are recommended.[5] Discard

gloves immediately if any leaks

or holes develop.[4] Wash and

dry hands thoroughly after

handling.[3]

Body Protection
Laboratory Coat or Acid-

Resistant Apron.[2][4]

A lab coat is the minimum

requirement.[4] An impervious

or acid-resistant apron is

required when handling larger

quantities.[4]

Respiratory Protection
NIOSH-approved Particulate

Respirator (e.g., N95).[1][2]

Essential when handling the

powder to avoid inhalation of

dust.[2] All work should be

performed in a well-ventilated

area or a chemical fume hood.

[3][6]

Operational Plan: Step-by-Step Handling Protocol
Following a structured workflow minimizes risk and ensures procedural consistency. This

process should be conducted in a designated area, such as a chemical fume hood, away from

incompatible materials like strong oxidizing agents.[3][6][7]
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Caption: Workflow for Handling L-Cysteinesulfinic Acid Monohydrate.

Emergency and Spill Procedures
Immediate and appropriate action is critical in the event of exposure or a spill. Ensure an

eyewash station and safety shower are readily accessible.[8]

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[9]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of soap and water.[9] If skin irritation occurs, get medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and consult an ophthalmologist.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Dry Spill: For a small dry spill, carefully sweep or scoop up the material to avoid raising dust.

[4] Use a neutralizing absorbent material if available.[4][10] Collect the material in a suitable,

labeled container for disposal.[3] Avoid letting the product enter drains.

Waste Disposal Plan
All waste materials must be disposed of in accordance with federal, state, and local

environmental regulations.[7][10]

Chemical Waste: Collect surplus material and residues in a designated, labeled hazardous

waste container. The container should be kept tightly closed and stored in a well-ventilated

area.[9]
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Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

considered hazardous waste. Place them in a sealed bag or container for disposal by an

approved waste disposal plant.

Empty Containers: Do not reuse empty containers. They should be triple-rinsed (if

appropriate for the container type) and disposed of with other chemical waste.

Never dispose of L-Cysteinesulfinic Acid Monohydrate down the drain or in the regular

trash.[7] Contact your institution's Environmental Health & Safety (EHS) department for specific

guidance on hazardous waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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